Cas no 60442-58-2 (2-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 60442-58-2
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 952088
• PubChem ID: 337816
• Update Time: 2025-04-19

2-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 2-(4-chlorophenyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 2-(4-chloro-phenyl)-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• AC1L7MHZ
• CHEMBL360687
• HMS1548F03
• NSC357372
• STK385647
• STK763345
• TimTec1_005041
• Z55865176
• 2-(4-Chloro-phenyl)-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ol
• 2-(4-Chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol
• 2-(4-Chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol #
• JANUPDZTKCXNTJ-UHFFFAOYSA-N
• 60442-58-2
• DTXSID40320294
• AKOS005616256
• AKOS001031895
• BDBM50410025
• NSC-357372

• Inchi： 1S/C16H13ClN2OS/c17-10-7-5-9(6-8-10)14-18-15(20)13-11-3-1-2-4-12(11)21-16(13)19-14/h5-8H,1-4H2,(H,18,19,20)
• InChI Key： JANUPDZTKCXNTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(C(N1)=O)C1=C(CCCC1)S2

Computed Properties

• Exact Mass: 316.04389
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46
• LogP: 4.59610